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Abstract

The emergence of nitrosamine impurities, such as N-Nitroso Teneligliptin, in pharmaceutical
products necessitates robust, reproducible, and highly sensitive analytical methods for patient
safety.[1][2][3] N-Nitroso Teneligliptin is a nitrosamine drug substance-related impurity
(NDSRI) that can form during the manufacturing process or storage of Teneligliptin.[4][5][6] This
guide presents a comprehensive framework for conducting an inter-laboratory comparison to
validate and harmonize the analytical methodologies for the quantification of N-Nitroso
Teneligliptin. We detail the study design, compare two prevalent analytical techniques—Liquid
Chromatography with Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography with
Mass Spectrometry (GC-MS)—and provide a blueprint for statistical analysis and data
interpretation. This document is intended for researchers, quality control analysts, and drug
development professionals to ensure consistent and accurate monitoring of this critical impurity.

Introduction: The Imperative for Nitrosamine
Control

Nitrosamine impurities are classified as probable human carcinogens, prompting stringent
regulatory oversight from global health authorities like the FDA and EMA.[1][3][7] The
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International Council for Harmonisation (ICH) M7(R2) guideline provides a framework for
assessing and controlling these DNA-reactive impurities to limit potential carcinogenic risk.[1][8]
[9] The control of N-Nitroso Teneligliptin, an NDSRI, is critical for the safety and quality of
Teneligliptin-containing medicines.[4][5]

An inter-laboratory comparison is the gold standard for assessing the reproducibility and
reliability of an analytical method across different testing environments.[10][11][12] It serves to
validate the method's robustness, identify potential sources of variability, and ensure that all
participating laboratories can achieve comparable results, a cornerstone of regulatory
compliance and product quality assurance.[11][13][14]

Inter-Laboratory Study Design

A well-designed study is paramount for generating meaningful and comparable data. The
following sections outline the critical components of the study design.

Objective

The primary objective of this inter-laboratory study is to assess the precision (repeatability and
reproducibility) and accuracy of two distinct analytical methods for the quantification of N-
Nitroso Teneligliptin in Teneligliptin drug substance.

Study Participants & Materials

» Participating Laboratories: A minimum of five qualified pharmaceutical analysis laboratories
should be included to ensure statistical significance.

o Test Samples:

o Blank (Placebo): Teneligliptin drug substance confirmed to be free of N-Nitroso
Teneligliptin.

o Spiked Samples: Homogenized Teneligliptin drug substance spiked with a certified N-
Nitroso Teneligliptin reference standard[5][15] at three concentration levels:

» Low Level: Near the Limit of Quantitation (LOQ).

» Mid Level: 50% of the specification limit.
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» High Level: 100% of the specification limit (e.g., based on an acceptable intake (Al)
limit).[16]

o Reference Standard: A well-characterized, high-purity N-Nitroso Teneligliptin standard is

essential for accurate quantification.[5][15]

Overall Workflow

The workflow ensures a systematic and controlled comparison, from sample distribution to final
data analysis.
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Caption: Inter-laboratory study workflow from sample preparation to final reporting.
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Analytical Methodologies

The study will compare two widely used techniques for trace-level impurity analysis.[17][18][19]
Tandem quadrupole mass spectrometry is often the preferred method for quantification due to
its high sensitivity and selectivity.[20]

Method A: Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and specific technique, making it ideal for detecting trace-level
nitrosamine impurities.[2][20]

e Sample Preparation:

[¢]

Accurately weigh 50 mg of the Teneligliptin sample into a 50 mL volumetric flask.

[e]

Dissolve and dilute to volume with a diluent (e.g., 50:50 Methanol:Water).

o

Vortex for 1 minute and centrifuge at 4000 rpm for 10 minutes.

[¢]

Transfer the supernatant into an HPLC vial for analysis.

o System Suitability Test (SST): Before sample analysis, inject a standard solution to verify
system performance (e.g., peak symmetry, signal-to-noise ratio, and retention time
precision). This ensures the trustworthiness of the acquired data.

e LC-MS/MS Conditions:

o Column: Areversed-phase C18 column (e.g., 100 x 2.1 mm, 1.8 pum) is chosen for its
ability to retain and separate the target analyte from the drug substance matrix.

o Mobile Phase: A gradient of (A) 0.1% Formic Acid in Water and (B) 0.1% Formic Acid in
Acetonitrile. The formic acid aids in the protonation of the analyte for positive ion mode
mass spectrometry.

o lonization Mode: Electrospray lonization (ESI) in Positive Mode is selected as it provides
efficient ionization for N-Nitroso Teneligliptin.
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Caption: Workflow for the LC-MS/MS analytical method.

Method B: Gas Chromatography-Mass Spectrometry
(GC-MS)

GC-MS is another powerful technique for nitrosamine analysis, particularly for more volatile

compounds. Headspace GC can be employed to minimize matrix effects.

e Sample Preparation:

[e]

o

o

Accurately weigh 100 mg of the Teneligliptin sample into a 20 mL headspace vial.
Add a suitable high-boiling point solvent (e.g., DMSO).

Seal the vial and place it in the headspace autosampler.

e GC-MS Conditions:

o

[¢]

[¢]

[¢]

Inlet: Splitless mode to maximize sensitivity.

Column: A mid-polarity column (e.g., 5% phenyl-methylpolysiloxane) provides good

selectivity for nitrosamines.
Carrier Gas: Helium at a constant flow rate.

lonization: Electron lonization (EIl) at 70 eV.
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o MS Mode: Selected lon Monitoring (SIM) of characteristic fragment ions for N-Nitroso
Teneligliptin.

Data Analysis and Acceptance Criteria

Statistical analysis will be performed in accordance with ISO 5725 guidelines to determine the
method's performance.[21][22][23]

o Quitlier Identification: Before statistical analysis, data from each laboratory will be screened
for outliers using Cochran's test (for variance) and Grubbs' test (for means).[10][24] Any
identified outliers must be investigated and justified before exclusion.

e Calculation of Performance Metrics:

o Repeatability (r): The variation in measurements taken by a single laboratory under the
same conditions. Calculated from the within-laboratory standard deviation (s_r).

o Reproducibility (R): The variation in measurements taken by different laboratories.
Calculated from the between-laboratory standard deviation (s_L) and the within-laboratory
standard deviation (s_r).

e Acceptance Criteria:
o The relative standard deviation for reproducibility (%0RSD_R) should ideally be < 20%.
o The recovery of the spiked analyte at each level should be within 70-130%.

Hypothetical Results and Discussion

The following tables summarize hypothetical data from a five-laboratory study to illustrate the

comparison.

Table 1: Reported Concentrations of N-Nitroso Teneligliptin (ng/mg of Teneligliptin)
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Low Level Mid Level High Level
Laboratory Method (Spike: 1 (Spike: 5 (Spike: 10
ng/mg) ng/mg) ng/mg)
Lab 1 LC-MSIMS 0.95 4.90 9.85
GC-MS 1.10 5.25 10.50
Lab 2 LC-MS/MS 0.98 5.05 10.10
GC-MS 1.05 4.80 9.60
Lab 3 LC-MS/MS 1.02 5.10 9.90
GC-MS 1.20 5.30 10.80
Lab 4 LC-MS/MS 0.93 4.85 9.70
GC-MS 0.95 4.70 9.40
Lab5 LC-MS/MS 1.05 5.15 10.20

|| GC-MS | 1.15 | 5.40 | 10.60 |

Table 2: Statistical Summary of Method Performance

Parameter LC-MSIMS GC-MS Comments
) Both methods
Mean Recovery (Mid
100.1% 102.1% show excellent
Level)
accuracy.
. LC-MS/MS
Repeatability RSD )
4.5% 6.8% demonstrates superior
(RSDr) . .
intra-lab precision.
o LC-MS/MS shows
Reproducibility RSD .
7.2% 12.5% better inter-lab
(RSDR)
agreement.

| Sensitivity (LOQ) | ~0.5 ng/mg | ~0.8 ng/mg | LC-MS/MS is inherently more sensitive. |
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Discussion of Results

Based on the hypothetical data, the LC-MS/MS method demonstrates superior performance
with better precision (both repeatability and reproducibility) and higher sensitivity compared to
the GC-MS method. The lower %RSD_R for LC-MS/MS suggests it is a more robust method,
less susceptible to variations in laboratory environment or operator technique. While both
methods provide acceptable accuracy, the higher variability in the GC-MS results could stem
from factors such as inlet discrimination or thermal degradation of the analyte. For routine
quality control of N-Nitroso Teneligliptin at very low levels, the LC-MS/MS method is the
recommended approach.[25]

Conclusion and Recommendations

This guide provides a comprehensive framework for conducting an inter-laboratory comparison
for the analysis of N-Nitroso Teneligliptin. The successful execution of such a study is critical
for establishing a validated, harmonized analytical method suitable for regulatory submission
and routine quality control.

Key Recommendations:

o Method of Choice: Based on performance characteristics, LC-MS/MS is the recommended
method for the sensitive and robust quantification of N-Nitroso Teneligliptin.

e Protocol Harmonization: A detailed, unambiguous analytical protocol is essential to minimize
inter-laboratory variability.

» Continuous Monitoring: Laboratories should participate in ongoing proficiency testing to
ensure continued competence and data reliability.[14]

By adhering to these principles, the pharmaceutical industry can ensure the safety and quality
of medicines by accurately controlling the levels of potentially harmful nitrosamine impurities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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